(2Z)-2-(2,6-dichlorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,6-dichlorophenyl)methylidene]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C15H8Cl2O3/c16-11-2-1-3-12(17)10(11)7-14-15(19)9-5-4-8(18)6-13(9)20-14/h1-7,18H/b14-7-
• InChI Key: JARSSRRHTOXAFA-AUWJEWJLSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=C2C(=O)C3=C(O2)C=C(C=C3)O)Cl
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)O)Cl
• Molecular Formula: C15H8Cl2O3
• Molecular Weight: 307.1 g/mol

Description

(2Z)-2-(2,6-dichlorobenzylidene)-6-hydroxy-1-benzofuran-3(2H)-one, also known as DCB-H, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzofuranones and has been shown to possess a range of pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Oxidation Reactions : The compound is involved in the oxidation of 2′-hydroxychalcones in the Algar-Flynn-Oyamada (AFO) reaction, a method for synthesizing flavonoids and related compounds (Bennett et al., 1996).
• Total Synthesis : It has been synthesized as part of studying natural heterocycles found in various species (Pergomet et al., 2017).
• Wittig Reaction Applications : The compound undergoes Wittig reactions with resonance-stabilized phosphoranes, useful for synthesizing functionally substituted benzo-furans (Chan et al., 1975).

Molecular and Cellular Studies

• Synthesis for Binding Studies : It has been synthesized for studies related to antiestrogen-binding sites and their effects on cell proliferation and cholesterol synthesis (Teo et al., 1992).
• Molecular Rearrangement Studies : The compound undergoes molecular rearrangement under certain conditions, which has been studied for understanding reaction mechanisms (Sergeev et al., 1996).

Photoreactivity and Radiolabeling

• Photoreactions and Photoproducts : Studies on its photoreactions provide insights into its reactivity and the nature of its photoproducts (Chiang et al., 2003).
• PET Imaging Probes : The compound has been utilized in the synthesis of PET (Positron Emission Tomography) imaging probes for studying enzymes like PIM1 (Gao et al., 2013).

Synthesis Methods and Derivatives

• Novel Synthesis Approaches : Research has been conducted on synthesizing its derivatives under solvent-free conditions, contributing to environmentally friendly chemistry practices (Li-rong, 2010).